Cas no 119336-41-3 (2-(chloromethyl)-1-(methoxymethyl)-1H-imidazole hydrochloride)

• Product Name: 2-(chloromethyl)-1-(methoxymethyl)-1H-imidazole hydrochloride
• CAS No: 119336-41-3
• MF: C₆H₁₀Cl₂N₂O
• MW: 197.06239938736
• MDL: MFCD28024739
• CID: 4576628
• Update Time: 2025-06-07

2-(chloromethyl)-1-(methoxymethyl)-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-(methoxymethyl)-1H-imidazole hydrochloride

• MDL： MFCD28024739
• Inchi： 1S/C6H9ClN2O.ClH/c1-10-5-9-3-2-8-6(9)4-7;/h2-3H,4-5H2,1H3;1H
• InChI Key： XMFNOYKTADESNN-UHFFFAOYSA-N
• SMILES： C1(CCl)N(COC)C=CN=1.[H]Cl

Additional information on 2-(chloromethyl)-1-(methoxymethyl)-1H-imidazole hydrochloride

Introduction to 2-(Chloromethyl)-1-(Methoxymethyl)-1H-Imidazole Hydrochloride (CAS No. 119336-41-3)

2-(Chloromethyl)-1-(methoxymethyl)-1H-imidazole hydrochloride (CAS No. 119336-41-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CMIH, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular formula of 2-(chloromethyl)-1-(methoxymethyl)-1H-imidazole hydrochloride is C₇H₁₀ClN₂O₂, and its molecular weight is approximately 197.62 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its hydrochloride salt form enhances its solubility in aqueous media, which is advantageous for various applications in pharmaceutical research and development.

In recent years, CMIH has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of imidazole derivatives, which are known for their diverse biological activities. Imidazole derivatives have been shown to exhibit a wide range of pharmacological properties, including antifungal, antibacterial, antiviral, and anticancer activities.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of CMIH in the synthesis of novel imidazole-based compounds with potent antifungal activity against Candida species. The researchers demonstrated that the chloromethyl group in CMIH can be readily functionalized to introduce various substituents, thereby modulating the biological activity and selectivity of the final compounds. This flexibility in chemical modification makes CMIH an attractive starting material for the development of new therapeutic agents.

Beyond its use as a synthetic intermediate, CMIH has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The chloromethyl group in CMIH can be designed to release active metabolites under specific physiological conditions, enhancing the therapeutic efficacy and reducing side effects. This approach has shown promise in improving the pharmacokinetic properties of drugs, particularly those with poor bioavailability or short half-lives.

In addition to its applications in drug discovery, CMIH has been investigated for its utility in chemical biology research. Imidazole derivatives are often used as ligands to study protein-protein interactions and enzyme inhibition. The unique structure of CMIH, with its methoxymethyl and chloromethyl groups, provides a platform for designing highly specific ligands that can selectively bind to target proteins or enzymes. This has important implications for understanding biological pathways and developing new therapeutic strategies.

The safety profile of CMIH has also been evaluated in several studies. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that it should be handled with care due to its reactivity with certain chemicals and its potential to form hazardous byproducts under certain conditions. Researchers are advised to consult safety data sheets (SDS) and follow standard laboratory safety guidelines when working with this compound.

In conclusion, 2-(chloromethyl)-1-(methoxymethyl)-1H-imidazole hydrochloride (CAS No. 119336-41-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an excellent starting material for the synthesis of biologically active molecules and prodrugs. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.